Cas no 145865-78-7 (2-Thiophenecarboxylicacid, 3-[[2-(phenylmethylene)hydrazinyl]sulfonyl]-, methyl ester)

• Product Name: 2-Thiophenecarboxylicacid, 3-[[2-(phenylmethylene)hydrazinyl]sulfonyl]-, methyl ester
• CAS No: 145865-78-7
• MF: C₁₃H₁₂N₂O₄S₂
• MW: 324.375380516052
• CID: 154859
• PubChem ID: 9588866
• Update Time: 2025-04-19

2-Thiophenecarboxylicacid, 3-[[2-(phenylmethylene)hydrazinyl]sulfonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 3-[[2-(phenylmethylene)hydrazinyl]sulfonyl]-, methyl ester
• methyl 3-[(benzylideneamino)sulfamoyl]thiophene-2-carboxylate
• 2-Thiophenecarboxylic acid, 3-(((phenylmethylene)hydrazino)sulfonyl)-, methyl ester
• Methyl 3-(((phenylmethylene)hydrazino)sulfonyl)-2-thiophenecarboxylate
• methyl 3-{[(2E)-2-benzylidenehydrazinyl]sulfonyl}thiophene-2-carboxylate
• 145865-78-7
• methyl 3-[[(E)-benzylideneamino]sulfamoyl]thiophene-2-carboxylate

• Inchi： 1S/C13H12N2O4S2/c1-19-13(16)12-11(7-8-20-12)21(17,18)15-14-9-10-5-3-2-4-6-10/h2-9,15H,1H3/b14-9+
• InChI Key： VWVLBVQZEWFMDE-NTEUORMPSA-N
• SMILES： S(C1C=CSC=1C(=O)OC)(N/N=C/C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 324.02396
• Monoisotopic Mass: 324.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.39
• Boiling Point: 510.6°Cat760mmHg
• Flash Point: 262.6°C
• Refractive Index: 1.635
• PSA: 84.83